Cas no 865247-57-0 (ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-57-0
• MF: C₁₈H₁₆BrN₃O₅S₂
• MW: 498.370740890503
• CID: 6025038
• PubChem ID: 5179816
• Update Time: 2025-10-28

ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• 3(2H)-Benzothiazoleacetic acid, 6-(aminosulfonyl)-2-[(3-bromobenzoyl)imino]-, ethyl ester
• 865247-57-0
• (Z)-ethyl 2-(2-((3-bromobenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• F1366-2919
• ethyl 2-[2-(3-bromobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• ethyl 2-[(2Z)-2-[(3-bromobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024607421

• Inchi： 1S/C18H16BrN3O5S2/c1-2-27-16(23)10-22-14-7-6-13(29(20,25)26)9-15(14)28-18(22)21-17(24)11-4-3-5-12(19)8-11/h3-9H,2,10H2,1H3,(H2,20,25,26)
• InChI Key： UOQWLNKIBFPQJC-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(N)(=O)=O)=CC=C2N(CC(OCC)=O)C1=NC(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 496.97148g/mol
• Monoisotopic Mass: 496.97148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 689.8±65.0 °C(Predicted)
• pka: 9.47±0.20(Predicted)

Additional information on ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-(3-Bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-57-0): A Comprehensive Overview

Ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-57-0) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse applications in pharmaceutical research and material science. The presence of both sulfamoyl and bromobenzoyl functional groups in its structure makes it particularly interesting for researchers investigating novel bioactive molecules.

The compound's systematic name reflects its intricate architecture: the ethyl acetate moiety is attached to a dihydrobenzothiazole core, which is further modified with an imino group linked to a 3-bromobenzoyl substituent. This unique combination of functional groups contributes to its potential as a building block in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators.

Recent trends in chemical research have shown growing interest in sulfonamide-containing compounds like this one, as they often exhibit interesting biological activities. The sulfamoyl group (-SO2NH2) in particular has been the subject of numerous studies due to its ability to participate in hydrogen bonding interactions, making it valuable in drug design. Meanwhile, the bromine atom offers opportunities for further chemical modifications through cross-coupling reactions, a hot topic in modern synthetic chemistry.

From a synthetic chemistry perspective, ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents an interesting case study in heterocyclic chemistry. The benzothiazole core is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. Researchers are particularly interested in how the Z-configuration of the imino group might influence the compound's biological activity or physical properties.

In the context of current pharmaceutical research, compounds containing both sulfonamide and benzothiazole moieties are being investigated for various therapeutic applications. While this specific compound (CAS 865247-57-0) may not yet have established clinical uses, its structural features align with molecules being studied for their potential in addressing several medical challenges that are currently trending in scientific literature.

The physical and chemical properties of ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate are of particular interest to process chemists. The compound's solubility profile, stability under various conditions, and potential for crystallization are all important factors that would influence its utility in research settings. These characteristics are frequently searched topics in chemical databases, reflecting the practical concerns of working chemists.

From a safety perspective, while CAS 865247-57-0 is not classified as hazardous under standard regulations, proper laboratory precautions should always be observed when handling any chemical substance. Researchers interested in this compound often search for information about its storage conditions, compatibility with common solvents, and stability data - all crucial considerations for experimental work.

The synthesis of ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate typically involves multi-step organic reactions, with the final product requiring careful purification and characterization. Modern analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the identity and purity of this compound, topics that generate significant interest in chemical forums and discussion groups.

In the broader context of chemical research, compounds like 865247-57-0 are valuable tools for exploring structure-activity relationships. The presence of multiple functional groups allows for systematic modification studies, which is a growing area of interest in drug discovery programs. This aligns with current trends in pharmaceutical research where molecular diversity is highly prized.

The commercial availability of ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate varies by supplier, with specialized chemical companies typically offering it for research purposes. Researchers often search for information about reliable sources, pricing, and shipping options for such specialized compounds, making this practical information valuable for inclusion in professional descriptions.

Looking forward, the scientific community continues to explore new applications for benzothiazole derivatives like this one. Recent publications have highlighted similar structures in contexts ranging from materials science to biological probes, indicating that CAS 865247-57-0 and related compounds may find expanded utility in emerging research areas. This potential for diverse applications makes such molecules subjects of ongoing investigation and discussion in scientific circles.

For researchers working with ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, proper documentation of experimental procedures and results is essential. The compound's complex structure warrants careful attention to reaction conditions and analytical verification, topics that frequently appear in chemical methodology papers and technical discussions.

In conclusion, ethyl 2-(2Z)-2-(3-bromobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-57-0) represents an interesting example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique combination of functional groups and the current research trends surrounding similar structures make it a compound worthy of attention in specialized chemical research and development efforts.